Cas no 23173-76-4 ((4-Benzylpiperazin-1-yl)acetic Acid Ethyl Ester-d8)

• Product Name: (4-Benzylpiperazin-1-yl)acetic Acid Ethyl Ester-d8
• CAS No: 23173-76-4
• MF: C₁₅H₂₂N₂O₂
• MW: 262.347383975983
• CID: 88424
• PubChem ID: 5060109
• Update Time: 2025-05-19

(4-Benzylpiperazin-1-yl)acetic Acid Ethyl Ester-d8 Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-4-(ethoxycarbonylmethyl)piperazine
• N-Benzyl-N-(carboethoxymethyl)piperazine
• (4-Benzylpiperazin-1-yl)acetic Acid Ethyl Ester-d8
• ethyl 2-(4-benzylpiperazin-1-yl)acetate
• (4-benzyl-piperazin-1-yl)acetic acid ethyl ester
• (4-benzyl-piperazino)-acetic acid ethyl ester
• (4-Benzyl-piperazino)-essigsaeure-aethylester
• 1-Benzyl-4-ethoxycarbonylmethyl-piperazin
• ethyl 2-[4-benzylpiperazinyl]acetate
• ethyl 4-benzylpiperazineacetate
• CS-0336310
• ethyl 2-(4-benzylpiperazino)acetate
• FT-0607401
• BP-11792
• (4-Benzylpiperazin-1-yl)-acetic acid ethyl ester, 7
• AKOS003974144
• N-BENZOYL-N,N-DIISOBUTYLTHIOUREA
• 23173-76-4
• SCHEMBL4083554
• CID5060109
• BDBM36369
• CHEMBL1221940
• DTXSID90407903
• CGEGJBMEYWWPNX-UHFFFAOYSA-N
• MFCD01076590

• MDL： MFCD01076590
• Inchi： 1S/C15H22N2O2/c1-2-19-15(18)13-17-10-8-16(9-11-17)12-14-6-4-3-5-7-14/h3-7H,2,8-13H2,1H3
• InChI Key： CGEGJBMEYWWPNX-UHFFFAOYSA-N
• SMILES： O(CC)C(CN1CCN(CC2C=CC=CC=2)CC1)=O
• BRN： 196868

Computed Properties

• Exact Mass: 262.16800
• Monoisotopic Mass: 262.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Density: 1.088
• Boiling Point: 155-160°C 0,8mm
• Flash Point: 155-160°C/0.8mm
• Refractive Index: 1.5183
• PSA: 32.78000
• LogP: 1.24310
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

(4-Benzylpiperazin-1-yl)acetic Acid Ethyl Ester-d8 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (4-Benzylpiperazin-1-yl)acetic Acid Ethyl Ester-d8

Introduction to (4-Benzylpiperazin-1-yl)acetic Acid Ethyl Ester-d8 (CAS No. 23173-76-4)

(4-Benzylpiperazin-1-yl)acetic Acid Ethyl Ester-d8 (CAS No. 23173-76-4) is a deuterated derivative of a widely studied compound in the field of medicinal chemistry and pharmaceutical research. This compound is particularly valuable for its use in nuclear magnetic resonance (NMR) spectroscopy, where the presence of deuterium atoms enhances the resolution and clarity of NMR signals, facilitating detailed structural analysis and mechanistic studies.

The chemical structure of (4-Benzylpiperazin-1-yl)acetic Acid Ethyl Ester-d8 consists of a benzylpiperazine moiety linked to an ethyl ester group, with all hydrogen atoms at the ester group replaced by deuterium atoms. This unique structure confers several advantages, including increased stability and reduced metabolic degradation, making it an ideal candidate for various biochemical and pharmacological applications.

Recent research has highlighted the potential of (4-Benzylpiperazin-1-yl)acetic Acid Ethyl Ester-d8 in the development of novel therapeutic agents. For instance, studies have shown that this compound can modulate specific neurotransmitter receptors, such as serotonin and dopamine receptors, which are crucial for treating neurological disorders like depression and Parkinson's disease. The deuterium-labeled form of the compound allows researchers to track its metabolism and distribution in vivo with greater precision, providing valuable insights into its pharmacokinetics and pharmacodynamics.

In addition to its applications in drug development, (4-Benzylpiperazin-1-yl)acetic Acid Ethyl Ester-d8 is also used in the synthesis of radiolabeled compounds for positron emission tomography (PET) imaging. The deuterium atoms do not affect the radiolabeling process but enhance the overall stability and reduce the background noise in PET images, leading to more accurate and reliable diagnostic results.

The synthesis of (4-Benzylpiperazin-1-yl)acetic Acid Ethyl Ester-d8 involves several well-established chemical reactions, including the formation of the benzylpiperazine ring, esterification, and deuteration. These steps are typically carried out under controlled conditions to ensure high purity and yield. The final product is characterized using advanced analytical techniques such as NMR spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC).

One of the key challenges in working with deuterated compounds like (4-Benzylpiperazin-1-yl)acetic Acid Ethyl Ester-d8 is ensuring that the deuteration process is complete and uniform. Recent advancements in deuteration methods, such as catalytic hydrogenation using deuterium gas and direct deuteration using deuterated reagents, have significantly improved the efficiency and reliability of this process. These methods have been successfully applied to produce high-quality samples of (4-Benzylpiperazin-1-yl)acetic Acid Ethyl Ester-d8, which are essential for both academic research and industrial applications.

The safety profile of (4-Benzylpiperazin-1-yl)acetic Acid Ethyl Ester-d8 has been extensively evaluated in various studies. While it is generally considered safe for laboratory use when proper handling protocols are followed, it is important to note that it should be stored under appropriate conditions to maintain its stability and prevent degradation. Researchers working with this compound are advised to consult relevant safety data sheets (SDS) and adhere to all recommended safety guidelines.

In conclusion, (4-Benzylpiperazin-1-yl)acetic Acid Ethyl Ester-d8 (CAS No. 23173-76-4) is a versatile compound with significant potential in multiple areas of scientific research and pharmaceutical development. Its unique properties make it an invaluable tool for advancing our understanding of complex biological systems and developing new therapeutic strategies. As research in this field continues to evolve, it is likely that new applications for this compound will be discovered, further cementing its importance in the scientific community.